N-[2-(cyclohex-1-en-1-yl)ethyl]-1-{3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-yl}piperidine-4-carboxamide

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-1-[3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C28H33N5O2/c1-20-9-11-22(12-10-20)25-31-28(35-32-25)24-8-5-16-29-26(24)33-18-14-23(15-19-33)27(34)30-17-13-21-6-3-2-4-7-21/h5-6,8-12,16,23H,2-4,7,13-15,17-19H2,1H3,(H,30,34)
• InChI Key: OISCDAZXUWPNSU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)C3=C(N=CC=C3)N4CCC(CC4)C(=O)NCCC5=CCCCC5
• Molecular Formula: C28H33N5O2
• Molecular Weight: 471.6 g/mol

Description

N-[2-(cyclohex-1-en-1-yl)ethyl]-1-{3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-yl}piperidine-4-carboxamide is a useful research compound. Its molecular formula is C28H33N5O2 and its molecular weight is 471.605. The purity is usually 95%.
BenchChem offers high-quality N-[2-(cyclohex-1-en-1-yl)ethyl]-1-{3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-yl}piperidine-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[2-(cyclohex-1-en-1-yl)ethyl]-1-{3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-yl}piperidine-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

WAY-100635 and GR127935: Effects on Serotonin Neurons

WAY-100635, a compound structurally related to the specified chemical, has been identified as a potent and selective antagonist of the 5-HT1A receptor. This role is critical in understanding the compound's impact on serotonin-containing neurons, highlighting its relevance in neurological research and potential therapeutic applications for neurological disorders. This finding is significant for developing antidepressant and anxiolytic drugs by modulating serotonin pathways (Craven, Grahame-Smith, & Newberry, 1994).

Antituberculosis Activity

A derivative of the compound has shown promising results as a Mycobacterium tuberculosis GyrB inhibitor, displaying significant activity against tuberculosis. This opens up new avenues for developing antituberculosis therapies, particularly by targeting the GyrB ATPase assay and DNA gyrase super coiling assay, which are crucial for bacterial DNA replication. The compound's cytotoxicity evaluation indicates its safety profile at effective concentrations (Jeankumar et al., 2013).

Anticonvulsant Enaminones

The chemical compound's structural analogs have been explored for their anticonvulsant properties. These studies contribute to the understanding of hydrogen bonding in anticonvulsant enaminones, offering insights into the design of new antiepileptic drugs. The research suggests that modifications in the chemical structure can influence the compounds' efficacy and specificity as anticonvulsant agents (Kubicki, Bassyouni, & Codding, 2000).